5-Oxo-5-((2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)amino)-3-(thiophen-2-yl)pentanoic acid

• IUPAC Name: 5-oxo-5-[(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)amino]-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C21H26N2O5S2/c1-2-10-30(27,28)23-8-7-15-5-6-18(11-17(15)14-23)22-20(24)12-16(13-21(25)26)19-4-3-9-29-19/h3-6,9,11,16H,2,7-8,10,12-14H2,1H3,(H,22,24)(H,25,26)
• InChI Key: GFEKJYCGUDIWIX-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)CC(CC(=O)O)C3=CC=CS3
• Molecular Formula: C21H26N2O5S2
• Molecular Weight: 450.6 g/mol

Description

5-Oxo-5-((2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)amino)-3-(thiophen-2-yl)pentanoic acid is a useful research compound. Its molecular formula is C21H26N2O5S2 and its molecular weight is 450.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on related compounds focuses on the synthesis and structural analysis of tetrahydroisoquinoline derivatives and their potential applications. For example, the synthesis of 2-phenyl-, 3-phenyl-, cis-2,3-diphenyl-, and trans-2,3-diphenyl-1,4-thiazanes, including derivatives such as N-methyl, N-alkoxycarbonyl, S-oxides, and S,S-dioxides, has been reported. These studies provide insights into the stereochemistry and spectroscopic parameters of such compounds, contributing to the understanding of their chemical behavior and potential uses in scientific research (Ruano et al., 1992).

Pharmacological Potential

Although the exact compound was not directly mentioned, research on structurally related compounds has explored their pharmacological potential. For instance, derivatives of tetrahydroisoquinoline, such as those containing aminosulfonyl groups, have been studied for their selectivity and inhibitory potency toward specific enzymes, demonstrating the potential for medicinal chemistry applications (Grunewald et al., 1997).

Anti-thrombotic and Vasodilative Evaluation

Further research into related compounds includes their anti-thrombotic and vasodilative properties. For example, (S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives have been synthesized and evaluated for their ability to inhibit thrombosis by inhibiting platelet aggregation. These studies highlight the importance of conformational modeling in designing compounds with high anti-thrombotic activity (Wang et al., 2011).